Chloromethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate

• Molecular Formula: C11H20ClNO4
• Molecular Weight: 265.73 g/mol
• IUPAC Name: chloromethyl 3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C11H20ClNO4/c1-7(2)8(9(14)16-6-12)13-10(15)17-11(3,4)5/h7-8H,6H2,1-5H3,(H,13,15)
• InChI Key: NHUFQUUQDKNIOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)OCCl)NC(=O)OC(C)(C)C

Description

Chloromethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate is a useful research compound. Its molecular formula is C11H20ClNO4 and its molecular weight is 265.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure as described in Example 17 Step 1 using 2-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid (1 g, 4.6 mmol) in DCM (25 mL) and H2O (25 mL), NaHCO3 (1.55 g, 18.4 mmol), TBAHSO4 (156 mg, 0.46 mmol) and a solution of chloromethyl sulfochloridate (559 μL, 5.5 mmol) in DCM (5 mL). The title compound was obtained as colorless oil (877 mg, 71.8%). The title compound was characterized by 1H NMR as shown below: